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Compound of Interest

Compound Name: Benzyl chloromethyl ether

Cat. No.: B030972

Handling Benzyl Chloromethyl Ether: A Guide to
Safety and Disposal

For Immediate Reference: This document provides critical safety protocols for the handling,
storage, and disposal of Benzyl chloromethyl ether (BOM-CI), a combustible liquid that is
harmful, a suspected carcinogen, and causes severe skin and eye irritation.[1][2] All personnel
must read and understand these procedures before working with this chemical.

Immediate Safety Information

Benzyl chloromethyl ether (CAS No. 3587-60-8) is a hazardous chemical requiring stringent
safety measures.[3] It is classified as harmful if swallowed or in contact with skin, toxic if
inhaled, and may cause cancer.[1][2] The substance is corrosive to the respiratory tract and
can cause serious eye damage.[1] Due to its potential carcinogenic properties, all contact
should be reduced to the lowest possible level.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for Benzyl chloromethyl ether.
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Property Value Source(s)
Molecular Formula CsHoCIO [3]
Molecular Weight 156.61 g/mol [3]
Boiling Point 102 °C (216 °F) at 19 hPa [1]
Density 1.126 g/cm3 at 20 °C (68 °F) [1]
Flash Point Between 37.8 and 93.3 °C 3]

(100 and 200 °F)

Occupational Exposure Limits

No specific OSHA PEL or
ACGIH TLV established. As a
potential carcinogen, exposure
should be limited to the lowest
feasible concentration.[4][5]
For the related compound
Bis(chloromethyl) ether, the
ACGIH TLV is 0.001 ppm (8-
hour TWA).[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory. A comprehensive PPE plan is outlined below.
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Protection Type

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards). A face shield

should also be worn.

[3](5]

Hand Protection

Chemical-resistant, impervious
gloves must be worn.[3] Data
for Benzyl Chloride, a related
compound, shows poor
resistance for Natural Rubber,
Neoprene, and Nitrile. For
handling small quantities of
carcinogens, double gloving
with exam-style nitrile gloves
(minimum 4mil thickness) is a
minimum requirement. For
larger quantities or where
contact is likely, a heavy-duty
or utility-grade glove should be
worn over the inner nitrile
glove.[6][7] Always inspect

gloves prior to use.[3]

Body Protection

Wear fire/flame resistant and
impervious clothing, such as a
fully-fastened laboratory coat.
[3] Do not wear protective
clothing outside of the

designated work area.[8]

Respiratory Protection

All work must be conducted in
a chemical fume hood or other
suitable containment device.[6]
[9] If exposure limits are
exceeded or irritation occurs, a

full-face respirator with
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appropriate cartridges
(NIOSH/MSHA or EN 149
approved) must be used.[3][5]

Operational Plan: Step-by-Step Guidance
Designated Area Preparation

Establish a designated work area for handling Benzyl chloromethyl ether.[9]

Clearly label the area with "DANGER — CHEMICAL CARCINOGEN — AUTHORIZED
PERSONNEL ONLY" signs.[10]

Ensure a safety shower and eyewash station are immediately accessible and operational.[5]
Cover work surfaces with absorbent, plastic-backed paper to contain any potential spills.[11]

Keep all necessary handling equipment, including non-sparking tools and spill cleanup
materials, within the designated area.[3]

Handling Procedure

Before starting, obtain special instructions and ensure you have read the Safety Data Sheet
(SDS).[3]

Transport the chemical in a sealed, unbreakable secondary container.[6]

Work exclusively within a certified chemical fume hood to avoid the generation and inhalation
of vapors.[6][9]

Ground and bond containers when transferring material to prevent static discharge.[12]
Avoid all contact with skin and eyes.[3]
Do not eat, drink, smoke, or apply cosmetics in the designated area.[8][10]

Upon completion, wipe down the work surface with an appropriate decontaminant and
dispose of the absorbent paper as hazardous waste.
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Wash hands and face thoroughly after handling the substance.[6]

Storage

Store Benzyl chloromethyl ether in a tightly closed, properly labeled container.[5]

The storage area must be a dry, cool, and well-ventilated place, away from heat, sparks, and
open flames.[3][5] Refrigeration (2-8°C) is recommended.[5]

Store in a locked cabinet or area accessible only to authorized personnel.[6][9]

Segregate from incompatible materials such as strong oxidizing agents, strong bases, and
metals.[5]

Disposal Plan

All waste containing Benzyl chloromethyl ether is considered hazardous and carcinogenic

waste and must be handled accordingly.

Waste Collection: Collect all contaminated materials (e.g., gloves, absorbent paper, pipette
tips) in a dedicated, sealed, and clearly labeled hazardous waste container.[10][12] The label
must include "DANGER — CHEMICAL CARCINOGEN".[10]

Liquid Waste: Collect liquid waste in a sealed, chemical-resistant container (HDPE is often
suitable).[12][13] Do not mix with other waste streams unless compatibility is confirmed.

Disposal: Do not dispose of this chemical down the drain or in regular trash.[3][8][14] All
waste must be disposed of through an approved hazardous waste disposal program in
accordance with all local, state, and federal regulations.[6][8]

Emergency Procedures
Spills and Leaks

A chemical spill should be treated as a high-hazard event. The following workflow outlines the

immediate steps to be taken.
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Immediate Actions

Alert Personnel & Evacuate Area

Remove Ignition Sources

Increase Ventilation (Fume Hood)

Spill Response (Tra?ed Personnel Only)

Don Appropriate PPE
(Full-face respirator, double gloves, impervious sulit)

;

Contain Spill with Inert Absorbent
(Sand, vermiculite)

l

Collect Material with Non-Sparking Tools

Final Cleanub & Disposal

Place in Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose via Approved
Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for handling a Benzyl chloromethyl ether spill.
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Personal Exposure

Exposure Type Immediate Action Source(s)
Move the person to fresh air
immediately. If breathing is
difficult, provide oxygen. If
breathing has stopped, begin
Inhalation d PP g [11[3]

artificial respiration (do not use
mouth-to-mouth). Seek
immediate emergency medical

attention.

Skin Contact

Immediately remove all
contaminated clothing. Rinse
the affected skin with copious
amounts of water and soap for
at least 15 minutes. Seek

immediate medical attention.

[1]3]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek
immediate emergency medical
attention from an

ophthalmologist.

[1](3]

Ingestion

Do NOT induce vomiting.
Rinse the mouth thoroughly
with water. Never give anything
by mouth to an unconscious
person. Call a Poison Control
Center or seek immediate

emergency medical attention.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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